Cas no 1995072-47-3 (5H,6H,7H-pyrrolo[1,2-a]imidazole-2-sulfonamide)

• Product Name: 5H,6H,7H-pyrrolo[1,2-a]imidazole-2-sulfonamide
• CAS No: 1995072-47-3
• MF: C₆H₉N₃O₂S
• MW: 187.219559431076
• CID: 6223083
• PubChem ID: 122480734
• Update Time: 2025-05-21

5H,6H,7H-pyrrolo[1,2-a]imidazole-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL18007700
• 1995072-47-3
• 6,7-dihydro-5h-pyrrolo[1,2-a]imidazole-2-sulfonamide
• 5H,6H,7H-pyrrolo[1,2-a]imidazole-2-sulfonamide
• EN300-37325790

• Inchi： 1S/C6H9N3O2S/c7-12(10,11)6-4-9-3-1-2-5(9)8-6/h4H,1-3H2,(H2,7,10,11)
• InChI Key： YQKSSYQFTUUWHD-UHFFFAOYSA-N
• SMILES： S(C1=CN2C(CCC2)=N1)(N)(=O)=O

Computed Properties

• Exact Mass: 187.04154771g/mol
• Monoisotopic Mass: 187.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 86.4Ų

Additional information on 5H,6H,7H-pyrrolo[1,2-a]imidazole-2-sulfonamide

5H,6H,7H-Pyrrolo[1,2-a]Imidazole-2-Sulfonamide: A Comprehensive Overview

5H,6H,7H-pyrrolo[1,2-a]imidazole-2-sulfonamide, also known by its CAS number 1995072-47-3, is a compound of significant interest in the field of organic chemistry. This compound belongs to the class of heterocyclic sulfonamides, which have garnered attention due to their unique structural properties and potential applications in various industries. The molecule's structure consists of a pyrroloimidazole ring system fused with a sulfonamide group, making it a versatile building block for further chemical modifications.

The synthesis of 5H,6H,7H-pyrrolo[1,2-a]imidazole-2-sulfonamide involves a multi-step process that typically begins with the preparation of the pyrroloimidazole core. This is followed by the introduction of the sulfonamide group through nucleophilic substitution or other suitable methods. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better control over the stereochemistry of the product. These improvements are crucial for applications where precise structural integrity is required.

One of the most promising aspects of 5H,6H,7H-pyrrolo[1,2-a]imidazole-2-sulfonamide lies in its potential as a precursor for more complex molecules. Researchers have explored its use in the development of bioactive compounds, particularly in the pharmaceutical industry. The sulfonamide group is known to enhance bioavailability and stability in biological systems, making this compound a valuable starting material for drug discovery efforts.

In addition to its role in drug development, 5H,6H,7H-pyrrolo[1,2-a]imidazole-2-sulfonamide has found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent studies have demonstrated its ability to act as an efficient charge transport material in organic light-emitting diodes (OLEDs), highlighting its potential impact on next-generation display technologies.

The structural versatility of 5H,6H,7H-pyrrolo[1,2-a]imidazole-2-sulfonamide also lends itself to applications in catalysis. By modifying the sulfonamide group or introducing additional functional groups into the pyrroloimidazole ring system, chemists can tailor the compound's catalytic properties for specific reactions. This adaptability opens up new avenues for green chemistry and sustainable chemical processes.

From an environmental standpoint, researchers have investigated the biodegradability and toxicity profiles of 5H,6H,7H-pyrrolo[1,2-a]imidazole-2-sulfonamide. Initial findings suggest that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further studies are required to fully understand its environmental impact and ensure its safe use in industrial applications.

In conclusion, 5H,6H,7H-pyrrolo[1,2-a]imidazole-2-sulfonamide, with its CAS number 1995072-47-3 identification code represents a multifaceted compound with diverse applications across various scientific domains. Its structural uniqueness and functional versatility make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new properties and uses for this compound,
its significance in both academic and industrial settings is likely to grow further.